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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and isotopic
variation of Strontium-86 (86Sr). It is intended to serve as a resource for researchers,
scientists, and professionals in drug development who require a detailed understanding of
strontium isotopes and their applications. This document summarizes key quantitative data,
outlines experimental methodologies for isotopic analysis, and presents visual representations
of relevant biological pathways and analytical workflows.

Natural Abundance of Strontium Isotopes

Strontium (Sr) is an alkaline earth metal with four naturally occurring stable isotopes: 84Sr, 8°Sr,
87Sr, and 88Sr.[1][2] The isotopic composition of strontium in most terrestrial materials is
remarkably constant for the non-radiogenic isotopes.[3] The most significant variation arises
from the radioactive decay of Rubidium-87 (8’Rb) to Strontium-87 (87Sr), which has a half-life of
approximately 48.8 billion years.[2] This process leads to variations in the 87Sr/86Sr ratio, a
cornerstone of geological and archaeological dating and provenance studies.[2][4]

The natural abundance of Strontium-86 is approximately 9.86%.[1][4] Unlike &’Sr, the
abundance of 8Sr is stable and does not vary due to radioactive decay.

Table 1: Natural Abundance and Properties of Stable Strontium Isotopes
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Natural Abundance (atom

Isotope %) Atomic Mass (Da)
845y 0.56 (1)[5] 83.913430 (4)[5]
863y 9.86 (1)[5] 85.9092672 (28)[5]
875y 7.00 (1)[5] 86.9088841 (28)[5]
835y 82.58 (1)[5] 87.9056188 (28)[5]

Source: Data compiled from various sources, including Wikipedia and WebElements.[1][5][6]
The numbers in parentheses represent the uncertainty in the last digit.

Variation of Strontium-86

The natural abundance of Strontium-86 is considered constant.[3] The primary source of
isotopic variation in natural strontium is the radiogenic production of ’Sr. This leads to
significant geographical and geological differences in the 8Sr/86Sr ratio.[2][4] These variations
are invaluable for tracing the origin of materials in various scientific disciplines, including:

e Geochronology: Dating rocks and minerals.[7]

» Archaeology: Determining the provenance of artifacts and the migration patterns of ancient
populations.[8]

e Ecology and Forensic Science: Tracing the geographic origin of food, water, and wildlife.[9]

While the abundance of 86Sr itself is not a direct variable in these studies, it serves as a stable
reference isotope against which the radiogenic 87Sr is measured.

Experimental Protocols for Strontium Isotope
Analysis

The precise determination of strontium isotopic ratios is primarily accomplished using Thermal
lonization Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS).[10][11]
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Sample Preparation and Strontium Separation

Accurate isotopic analysis requires the chemical separation of strontium from the sample matrix
to avoid isobaric interferences (elements with the same mass as the strontium isotopes of
interest), particularly from Rubidium-87 (8’Rb) which interferes with 87Sr.

A Generalized Protocol:

o Sample Digestion: Solid samples (e.g., rock, bone, soil) are typically dissolved using strong
acids, such as nitric acid (HNOs) and hydrofluoric acid (HF).[11]

e lon-Exchange Chromatography: The resulting solution is passed through a column
containing a strontium-specific extraction resin (e.g., Eichrom Sr-Spec™ resin).[12]

o Matrix Elution: The sample matrix is washed from the column using dilute nitric acid.
 Strontium Elution: Purified strontium is then eluted from the resin using deionized water.[12]

o Sample Preparation for Mass Spectrometry: The purified strontium solution is evaporated to
dryness and redissolved in a suitable medium for introduction into the mass spectrometer.
[12]

Mass Spectrometry Analysis

3.2.1. Thermal lonization Mass Spectrometry (TIMS)
TIMS is a high-precision technique for measuring isotope ratios.

o Sample Loading: The purified strontium sample is loaded onto a metal filament (typically
rhenium).[12]

 lonization: The filament is heated to a high temperature, causing the strontium atoms to
ionize.

e Mass Separation: The ions are accelerated into a magnetic field, which separates them
based on their mass-to-charge ratio.
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o Detection: The separated ion beams are collected by multiple detectors (Faraday cups),
allowing for the simultaneous measurement of different isotopes.

o Data Correction: The measured ratios are corrected for instrumental mass fractionation by
normalizing to a known, stable isotope ratio, typically 8Sr/88Sr = 0.1194.[13]

3.2.2. Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)
MC-ICP-MS offers higher sample throughput compared to TIMS.[10]

o Sample Introduction: The sample solution is introduced into an argon plasma, which ionizes
the strontium atoms.

e Mass Separation and Detection: Similar to TIMS, the ions are separated by a magnetic field
and detected by a multi-collector array.

« Interference Correction: MC-ICP-MS is susceptible to different interferences than TIMS.
Corrections for isobaric interferences from krypton (Kr) in the argon gas and polyatomic ions
may be necessary.[14][15]

Relevance of Strontium-86 in Drug Development

While strontium itself is not a primary therapeutic agent in the same way as many organic
molecules, its isotopes and chemical properties are relevant to the pharmaceutical and
biomedical fields.

Production of Yttrium-86 for PET Imaging

Enriched Strontium-86 is a critical target material for the production of the positron-emitting
radionuclide Yttrium-86 (86Y).[16][17] 8®Y has a half-life of 14.74 hours and is used in Positron
Emission Tomography (PET) imaging.[16][18]

This application is particularly important for dosimetry in radioimmunotherapy, where Yttrium-90
(°°Y), a pure beta-emitter, is used as the therapeutic radionuclide. Since °°Y cannot be imaged,
80Y serves as a chemically identical surrogate to determine the biodistribution and calculate the
radiation dose delivered to tumors and healthy tissues before therapy.[17][19]
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Production and Application of Yttrium-86

Enriched Strontium-86 (26Sr) Target

Proton Beam (p,n) reaction

Yttrium-86 (86Y) Production

Radiolabeling of Targeting Molecule (e.g., Antibody)

PET Imaging for Dosimetry

Yttrium-90 (°°Y) Therapy

Click to download full resolution via product page

Workflow for 86Y production and its use in dosimetry for °°Y therapy.

Strontium's Role in Bone Metabolism and Signhaling

Strontium, being chemically similar to calcium, can be incorporated into bone. The drug

strontium ranelate has been used to treat osteoporosis.[20] While this drug contains natural
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strontium, understanding its mechanism of action provides insight into how strontium interacts
with biological systems, which is relevant for drug development.

Strontium ranelate exerts a dual effect on bone metabolism: it increases bone formation by
osteoblasts and decreases bone resorption by osteoclasts.[20][21] These effects are mediated
through the activation of various signaling pathways. A key target is the calcium-sensing
receptor (CaSR).[22][23]
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Simplified Signaling Pathways of Strontium in Bone Cells
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General Workflow for 87Sr/86Sr Provenance Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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